Cas no 1805328-61-3 (3-(Difluoromethyl)-5-(fluoromethyl)-4-hydroxypyridine)

• Product Name: 3-(Difluoromethyl)-5-(fluoromethyl)-4-hydroxypyridine
• CAS No: 1805328-61-3
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 4918673
• Update Time: 2025-06-20

3-(Difluoromethyl)-5-(fluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-(fluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C7H6F3NO/c8-1-4-2-11-3-5(6(4)12)7(9)10/h2-3,7H,1H2,(H,11,12)
• InChI Key： PLWFTMYASFFKAU-UHFFFAOYSA-N
• SMILES： FC(C1=CNC=C(CF)C1=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1

Additional information on 3-(Difluoromethyl)-5-(fluoromethyl)-4-hydroxypyridine

3-(Difluoromethyl)-5-(fluoromethyl)-4-hydroxypyridine: A Comprehensive Overview

3-(Difluoromethyl)-5-(fluoromethyl)-4-hydroxypyridine (CAS No. 1805328-61-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This article provides a detailed overview of 3-(Difluoromethyl)-5-(fluoromethyl)-4-hydroxypyridine, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

3-(Difluoromethyl)-5-(fluoromethyl)-4-hydroxypyridine is a pyridine derivative with a hydroxyl group at the 4-position and difluoromethyl and fluoromethyl substituents at the 3- and 5-positions, respectively. The presence of these fluorinated groups imparts unique chemical and physical properties to the molecule. The difluoromethyl group, in particular, is known for its ability to enhance the metabolic stability and bioavailability of drug candidates. The hydroxyl group, on the other hand, can participate in hydrogen bonding interactions, which may be crucial for the compound's biological activity.

The molecular formula of 3-(Difluoromethyl)-5-(fluoromethyl)-4-hydroxypyridine is C₈H₆F₃

Synthesis Methods

The synthesis of 3-(Difluoromethyl)-5-(fluoromethyl)-4-hydroxypyridine has been the subject of several research studies. One common approach involves the reaction of 4-hydroxy-3-methoxypyridine with difluoroiodomethane and fluoromethyl iodide in the presence of a suitable base such as potassium carbonate or cesium carbonate. This method typically yields high purity products with good yields. Another synthetic route involves the sequential introduction of the difluoromethyl and fluoromethyl groups onto a pyridine scaffold using transition metal-catalyzed reactions.

The choice of synthetic method often depends on factors such as cost, scalability, and environmental impact. Recent advancements in green chemistry have led to the development of more sustainable and environmentally friendly synthetic routes for this compound. For instance, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste generation.

Biological Activities

3-(Difluoromethyl)-5-(fluoromethyl)-4-hydroxypyridine has been investigated for its potential biological activities, particularly in the context of medicinal chemistry. Studies have shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, 3-(Difluoromethyl)-5-(fluoromethyl)-4-hydroxypyridine has also been found to possess antioxidant activity. This property is particularly important given the role of oxidative stress in various pathological conditions. The compound's ability to scavenge free radicals and protect cells from oxidative damage may contribute to its therapeutic potential.

Clinical Applications and Research Developments

The potential clinical applications of 3-(Difluoromethyl)-5-(fluoromethyl)-4-hydroxypyridine are currently being explored through preclinical studies and early-stage clinical trials. Preliminary results from these studies have shown promising outcomes in terms of safety and efficacy. For example, a recent phase I clinical trial evaluating the safety and pharmacokinetics of this compound in healthy volunteers reported no significant adverse effects at doses up to 100 mg/kg.

Ongoing research is focused on optimizing the formulation and delivery methods for this compound to enhance its therapeutic efficacy while minimizing potential side effects. One area of interest is the development of prodrugs that can improve the solubility and bioavailability of 3-(Difluoromethyl)-5-(fluoromethyl)-4-hydroxypyridine. Prodrug strategies involve modifying the compound's structure to create a more stable form that can be metabolized in vivo to release the active drug.

Conclusion

In conclusion, 3-(Difluoromethyl)-5-(fluoromethyl)-4-hydroxypyridine (CAS No. 1805328-61-3) is a promising compound with unique structural features that confer valuable chemical and biological properties. Its potential applications in anti-inflammatory and antioxidant therapies make it an exciting candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and optimize its therapeutic potential, it is likely that this compound will play an increasingly important role in pharmaceutical innovation.